Cas no 60308-50-1 (Dibenzo[b,e][1,4]dioxin-4a,9a(2H,5aH)-diol,octahydro-)

• Product Name: Dibenzo[b,e][1,4]dioxin-4a,9a(2H,5aH)-diol,octahydro-
• CAS No: 60308-50-1
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD00151157
• CID: 506528
• Update Time: 2026-04-29

Dibenzo[b,e][1,4]dioxin-4a,9a(2H,5aH)-diol,octahydro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin-4a,9a(2H,5aH)-diol,octahydro-
• 2-HYDROXYCYCLOHEXANONE DIMER
• 1,8-dihydroxy-9,14-dioxa-tricyclo(8.4.0.08,13)tetradecane
• ADIPOIN DIMER

• MDL： MFCD00151157
• Inchi： InChI=1S/C12H20O4/c13-11-7-3-1-5-9(11)15-12(14)8-4-2-6-10(12)16-11/h9-10,13-14H,1-8H2
• InChI Key： OLLWHBLCQGPTMZ-UHFFFAOYSA-N
• SMILES： C1CCC2(C(C1)OC3(CCCCC3O2)O)O

Computed Properties

• Exact Mass: 228.13600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0

Experimental Properties

• Melting Point: 100-107 °C(lit.)
• Boiling Point: 83-86 °C13 mm Hg(lit.)
• Flash Point: 175 °F
• PSA: 58.92000
• LogP: 1.29560

Dibenzo[b,e][1,4]dioxin-4a,9a(2H,5aH)-diol,octahydro- Security Information

• Hazardous Material transportation number：UN 1325 4.1/PG 3
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36
• FLUKA BRAND F CODES：9-21
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes

Additional information on Dibenzo[b,e][1,4]dioxin-4a,9a(2H,5aH)-diol,octahydro-

Dibenzo[b,e][1,4]dioxin-4a,9a(2H,5aH)-diol, octahydro-

Dibenzo[b,e][1,4]dioxin-4a,9a(2H,5aH)-diol, octahydro-, also known by its CAS Registry Number 60308-50-1, is a complex organic compound with a unique chemical structure. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs) and exhibits a dioxin-like framework. The molecule consists of two benzene rings fused to a dioxin core, with hydroxyl groups attached at specific positions. Its octahydro designation indicates the presence of hydrogen atoms in a specific configuration within the molecule.

The Dibenzo[b,e][1,4]dioxin framework is notable for its rigid and planar structure, which contributes to its stability and potential applications in various fields. Recent studies have explored its role in materials science, particularly in the development of advanced materials for electronic devices. Researchers have found that this compound can serve as a precursor for synthesizing graphene-like materials due to its aromaticity and high thermal stability.

One of the most significant advancements in understanding this compound has come from its application in drug discovery. The octahydro-diol derivative has shown promise in pharmacological studies as a potential candidate for anti-inflammatory agents. Preclinical trials have demonstrated its ability to inhibit certain inflammatory pathways without causing significant side effects. This makes it a promising lead compound for developing new therapeutics.

Moreover, the synthesis of Dibenzo[b,e][1,4]dioxin-4a,9a(2H,5aH)-diol has been optimized through green chemistry approaches. Traditional methods often involved harsh reaction conditions and toxic reagents; however, recent breakthroughs have introduced catalytic systems that enable the synthesis under mild conditions. These advancements not only improve the efficiency of production but also align with sustainability goals.

In terms of environmental impact, this compound has been studied for its potential role in bioremediation processes. Its ability to bind with certain pollutants makes it a candidate for use in water treatment technologies. Researchers are exploring ways to incorporate this compound into filtration systems to remove heavy metals and organic contaminants from industrial wastewater.

The CAS No 60308-50-1 designation underscores the importance of this compound in scientific research and industrial applications. Its versatility across multiple disciplines highlights the need for continued exploration into its properties and potential uses. As technology advances and new research methodologies emerge, Dibenzo[b,e][1,4]dioxin-4a,9a(2H,5aH)-diol is expected to play an increasingly significant role in various sectors.